Cas no 1448124-69-3 (2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide)

• Product Name: 2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide
• CAS No: 1448124-69-3
• MF: C₁₇H₁₈ClFN₄O₂
• MW: 364.801826000214
• CID: 6090327
• PubChem ID: 71807282
• Update Time: 2025-06-14

2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide
• 2-chloro-N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-6-fluorobenzamide
• CCG-350334
• 2-CHLORO-N-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]-6-FLUOROBENZAMIDE
• 1448124-69-3
• 2-chloro-N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-6-fluorobenzamide
• AKOS024560585
• F6438-0111

• Inchi： 1S/C17H18ClFN4O2/c1-10-15(22-16(24)14-12(18)4-3-5-13(14)19)11(2)21-17(20-10)23-6-8-25-9-7-23/h3-5H,6-9H2,1-2H3,(H,22,24)
• InChI Key： LICLJSVPCDPQHE-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N=C(N2CCOCC2)N=C1C)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 364.1102317g/mol
• Monoisotopic Mass: 364.1102317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide

Comprehensive Overview of 2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide (CAS No. 1448124-69-3)

The compound 2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide (CAS No. 1448124-69-3) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a pyrimidine core and a morpholine substituent, this molecule is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its fluorobenzamide moiety, which is known to enhance binding affinity and metabolic stability in bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide has surged due to their versatility in targeting various biological pathways. This compound is frequently discussed in the context of kinase inhibitors, a hot topic in oncology and inflammation research. Its chloro and fluoro substituents contribute to its electronic properties, making it a candidate for structure-activity relationship (SAR) studies. Scientists are also investigating its potential as a scaffold for designing novel therapeutics.

One of the most searched questions in academic and industrial circles is: "What are the synthetic routes for 2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide?" The synthesis typically involves multi-step organic reactions, including amide coupling and nucleophilic substitution, with careful optimization to achieve high yields and purity. The compound's CAS No. 1448124-69-3 is often used as a unique identifier in patent literature and chemical databases, underscoring its commercial and research significance.

Another trending topic is the computational modeling of 2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide to predict its interactions with biological targets. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies are frequently employed to elucidate its mechanism of action. These approaches align with the growing interest in AI-driven drug discovery, where machine learning algorithms are used to accelerate the identification of promising compounds.

The stability and solubility of CAS No. 1448124-69-3 are also critical parameters for formulation scientists. Recent discussions highlight the need for green chemistry alternatives to traditional synthetic methods, reducing environmental impact while maintaining efficiency. This aligns with global trends toward sustainable pharmaceutical manufacturing.

In summary, 2-chloro-N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-6-fluorobenzamide represents a compelling case study in modern chemical research. Its structural complexity and potential applications in drug design make it a subject of ongoing exploration. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing therapeutic innovations.